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Compound of Interest

Compound Name:
(S,R,S)-AHPC-C4-NH2

dihydrochloride

Cat. No.: B12497555

Get Quote

Solubility, Stability, and Bioconjugation Protocols for PROTAC Development

Part 1: Executive Summary & Molecular Context
(S,R,S)-AHPC-C4-NH2 dihydrochloride (often referred to as VH032-C4-NH2 2HCl) is a high-

value functionalized intermediate used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). It serves as the E3 ligase recruiting module, specifically targeting the Von Hippel-

Lindau (VHL) protein.[1]

Structurally, it consists of three distinct domains:

Warhead: The (S,R,S)-AHPC core (derived from hydroxyproline), which binds to VHL with

high affinity.

Linker: A 4-carbon alkyl chain (C4) that provides spatial separation and flexibility.

Handle: A primary amine (-NH2), presented as a dihydrochloride salt (2HCl) to ensure solid-

state stability and water solubility.
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Critical Technical Insight: The dihydrochloride salt form renders the molecule acidic in solution.

While this stabilizes the amine against oxidation during storage, it must be neutralized (free-

based) in situ during conjugation reactions. Failure to account for the HCl stoichiometry is the

primary cause of failed amide couplings with this reagent.

Part 2: Physicochemical Specifications
Property Specification

Chemical Name (S,R,S)-AHPC-C4-NH2 dihydrochloride

Synonyms
VH032-C4-NH2 2HCl; VHL Ligand-Linker

Conjugate 1

Molecular Weight
~602.62 g/mol (Salt form); ~529.7 g/mol (Free

base)

Formula C₂₇H₄₁Cl₂N₅O₄S

Appearance White to off-white solid (Hygroscopic)

Salt Stoichiometry
2.0 eq HCl per molecule (Requires ≥ 2.5 eq

base to neutralize)

Reactive Moiety Primary Amine (Alkyl-NH2)

Part 3: Solubility & Stability Dynamics
Solubility Profile
The dihydrochloride salt drastically alters the solubility profile compared to the free base VH032

ligand.

DMSO (Recommended for Stock):

Solubility: ≥ 100 mg/mL (~160 mM).

Protocol: DMSO is the preferred solvent for stock solutions due to its ability to dissolve

both the hydrophobic AHPC core and the polar salt.
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Caution: DMSO is hygroscopic.[1] Accumulation of water in DMSO stocks can lead to slow

hydrolysis of the amide bonds within the AHPC core over months.

Water / Aqueous Buffers:

Solubility: ≥ 50 mg/mL (~80 mM).[1]

pH Impact: Dissolving the 2HCl salt in unbuffered water will result in a pH of ~2–3. This

acidity is stable for the molecule but incompatible with cellular assays unless buffered.

Buffer Incompatibility: Avoid dissolving directly into high-concentration phosphate buffers

(PBS > 2x) at high concentrations (>50mM), as the "salting out" effect may precipitate the

hydrophobic core.

Stability & Storage[3][4][5]
Solid State:

Temperature: -20°C is standard; -80°C is optimal for long-term (>1 year).

Condition: Strictly desiccated. The salt is hygroscopic; moisture absorption leads to

"caking" and hydrolysis risks.

Solution State:

Freeze-Thaw: Highly sensitive. Repeated freeze-thaw cycles induce micro-precipitation.

Shelf-Life: DMSO stocks at -20°C are stable for 1–3 months. Aqueous solutions should be

prepared fresh.

Part 4: Visualization of Logic & Workflow
Diagram 1: Solubility & Storage Decision Tree
This diagram outlines the decision logic for handling the compound based on the intended

application (Synthesis vs. Assay).
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Caption: Decision matrix for solvent selection based on downstream application. Note the

critical requirement for base neutralization in synthesis.

Part 5: Operational Protocols
Stock Solution Preparation (100 mM in DMSO)

Equilibration: Allow the product vial to warm to room temperature before opening to prevent

condensation.
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Calculation: For 10 mg of (S,R,S)-AHPC-C4-NH2 2HCl (MW ~602.62):

Required Volume = 10 mg / 602.62 mg/mmol / 0.1 mmol/mL = 0.166 mL (166 µL) DMSO.

Dissolution: Add anhydrous DMSO. Vortex vigorously for 30 seconds. Sonicate if necessary

(max 1 min).

Aliquot: Split into single-use vials (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C.

Conjugation Protocol (Amide Coupling)
This protocol describes coupling the linker-ligand to a Target Protein Ligand-COOH (Carboxylic

Acid).

The "Salt Trap": The amine is protonated (NH3+ Cl-). It is non-nucleophilic in this state. You

must add enough base to neutralize the 2x HCl and the reaction byproducts.

Reagents:

Target Ligand-COOH (1.0 eq)

(S,R,S)-AHPC-C4-NH2 2HCl (1.0 – 1.2 eq)

Coupling Agent: HATU or PyBOP (1.2 eq)

Base: DIPEA (N,N-Diisopropylethylamine) (4.0 – 5.0 eq)

Solvent: DMF or DMSO

Step-by-Step:

Activation: Dissolve Target Ligand-COOH in DMF. Add HATU (1.2 eq) and DIPEA (2.0 eq).

Stir for 5 minutes.

Neutralization of Linker: In a separate vial, dissolve (S,R,S)-AHPC-C4-NH2 2HCl in minimal

DMF. Add DIPEA (2.5 eq). Note: The solution may warm slightly.

Coupling: Add the neutralized Linker solution to the Activated Acid solution.
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Reaction: Stir at Room Temperature for 1–4 hours.

Monitoring: Monitor by LC-MS. Look for the mass of [Target-Linker-VHL] + H+.

Quenching: Dilute with water/acetonitrile (containing 0.1% TFA) and purify via Prep-HPLC.

Diagram 2: Chemical Conjugation Logic
This diagram visualizes the neutralization step required to unlock the reactivity of the amine.
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Caption: Mechanism of activation. The inactive salt form must be converted to the free amine

using excess base to permit conjugation.

Part 6: Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

LCMS: Mass +18 observed Hydrolysis of the AHPC amide
Check DMSO age; ensure

stock was stored anhydrously.

No Reaction (SM remains) Amine still protonated

Increase DIPEA to 5.0

equivalents. Ensure DMF is

dry.

Precipitation in Reaction Concentration too high
Dilute reaction with more

DMF/DMSO.

LCMS: Mass +42 observed Acetylation
Avoid using Acetone/Acetic

acid near the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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